Journal Name:Materials Research Express
Journal ISSN:2053-1591
IF:2.025
Journal Website:http://iopscience.iop.org/journal/2053-1591
Year of Origin:0
Publisher:IOP Publishing Ltd.
Number of Articles Per Year:1938
Publishing Cycle:
OA or Not:Yes
Efficient energy structure-preserving schemes for three-dimensional Maxwell's equations
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jcp.2023.112357
Two energy structure-preserving schemes are proposed for Maxwell's equations in three dimensions. The Maxwell's equations are split into several local one-dimensional subproblems which successfully reduces the scale of algebraic equations to be solved. To improve the convergence rate in space and to keep the sparsity of the resulting algebraic equations, the spatial derivatives are approximated by high order compact method. Some key indicators, such as stability, energy structure-preserving and convergence of the schemes are investigated. To make the theoretical more persuasive, some numerical examples are shown. Numerical results are accord with the theoretical results. This provides a practical approach to construct efficient structure-preserving algorithms multidimensional Maxwell's equations.
Detail
Enhanced trapezoidal rule for discontinuous functions
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-22 , DOI: 10.1016/j.jcp.2023.112386
In many applications, data to be integrated is available only in the form of function values at predetermined equispaced points. For smooth periodic functions, the trapezoidal rule gives very accurate approximations to the integral, but is only second order accurate in more commonly arising non-periodic cases. The Gregory approach for end corrections can improve the accuracy order to 9 before the onset of negative weights, and of rapidly increasing ill-conditioning. In recent work, this has been extended to accuracy orders around 20.This present study focuses on the more general case when one or both end points of the integration interval do not coincide with any of the equispaced grid points. We show that accuracy orders up to around 10 can also then be achieved, with all quadrature weights still remaining non-negative. This method can be utilized for example when functions to be integrated feature discontinuities at locations that can be separately determined (at or in between the equispaced grid points).
Detail
A stable and mass-conserving sparse grid combination technique with biorthogonal hierarchical basis functions for kinetic simulations
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.jcp.2023.112338
The exact numerical simulation of plasma turbulence is one of the assets and challenges in fusion research. For grid-based solvers, sufficiently fine resolutions are often unattainable due to the curse of dimensionality. The sparse grid combination technique provides the means to alleviate the curse of dimensionality for kinetic simulations. However, the hierarchical representation for the combination step with the state-of-the-art hat functions suffers from poor conservation properties and numerical instability.The present work introduces two new variants of hierarchical multiscale basis functions for use with the combination technique: the biorthogonal and full weighting bases. The new basis functions conserve the total mass and are shown to significantly increase accuracy for a finite-volume solution of constant advection. Numerical analysis of the new basis functions reveals that their higher dual regularity does not only lead to conservation, but also yields an L2-stable basis for the combination technique. Accordingly, further numerical experiments applying the combination technique to a semi-Lagrangian Vlasov–Poisson solver in six dimensions show a stabilizing effect of the biorthogonal and full weighting bases on the simulations.
Detail
Boundary-optimized summation-by-parts operators for finite difference approximations of second derivatives with variable coefficients
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.jcp.2023.112376
Boundary-optimized summation-by-parts (SBP) finite difference operators for second derivatives with variable coefficients are presented. The operators achieve increased accuracy by utilizing non-equispaced grid points close to the boundaries of the grid. Using the optimized operators we formulate SBP schemes for the acoustic and elastic operators defined directly on curvilinear multiblock domains. Numerical studies of the acoustic and elastic wave equations demonstrate that, compared to traditional SBP difference operators, the new operators provide increased accuracy for surface waves as well as block interfaces in multiblock grids. For instance, simulations of Rayleigh waves demonstrate that the boundary-optimized operators more than halve the runtime required for a given error tolerance.
Detail
Spectral deferred correction method for Landau–Brazovskii model with convex splitting technique
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.jcp.2023.112348
The Landau–Brazovskii model is a well-known Landau model for finding the complex phase structures in microphase-separating systems ranging from block copolymers to liquid crystals. It is critical to design efficient numerical schemes for the Landau–Brazovskii model with energy dissipation and mass conservation properties. Here, we propose a mass conservative and energy stable scheme by combining the spectral deferred correction (SDC) method with the convex splitting technique to solve the Landau–Brazovskii model efficiently. An adaptive correction strategy for the SDC method is implemented to reduce the cost time and preserve energy stability. Numerical experiments, including two- and three-dimensional periodic crystals in Landau–Brazovskii model, are presented to show the efficiency of the proposed numerical method.
Detail
Predictive reduced order modeling of chaotic multi-scale problems using adaptively sampled projections
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.jcp.2023.112356
An adaptive projection-based reduced-order model (ROM) formulation is presented for model-order reduction of problems featuring chaotic and convection-dominant physics. An efficient method is formulated to adapt the basis at every time-step of the on-line execution to account for the unresolved dynamics. The adaptive ROM is formulated in a Least-Squares setting using a variable transformation to promote stability and robustness. An efficient strategy is developed to incorporate non-local information in the basis adaptation, significantly enhancing the predictive capabilities of the resulting ROMs. A detailed analysis of the computational complexity is presented, and validated. The adaptive ROM formulation is shown to require negligible offline training and naturally enables both future-state and parametric predictions. The formulation is evaluated on representative reacting flow benchmark problems, demonstrating that the ROMs are capable of providing efficient and accurate predictions including those involving significant changes in dynamics due to parametric variations, and transient phenomena. A key contribution of this work is the development and demonstration of a comprehensive ROM formulation that targets predictive capability in chaotic, multi-scale, and transport-dominated problems.
Detail
High order computation of optimal transport, mean field planning, and potential mean field games
Materials Research Express ( IF 2.025 ) Pub Date: 2023-07-24 , DOI: 10.1016/j.jcp.2023.112346
Mean-field games (MFGs) have shown strong modeling capabilities for large systems in various fields, driving growth in computational methods for mean-field game problems. However, high order methods have not been thoroughly investigated. In this work, we explore applying general high-order numerical schemes with finite element methods in the space-time domain for computing the optimal transport (OT), mean-field planning (MFP), and potential MFG problems. We conduct several experiments to validate the convergence rate of the high order method numerically. Those numerical experiments also demonstrate the efficiency and effectiveness of our approach.
Detail
Accelerated nonlinear domain decomposition solver for multi-phase flow and transport in porous media
Materials Research Express ( IF 2.025 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.jcp.2023.112328
Development of robust and efficient nonlinear solution strategies for multi-phase flow and transport within natural porous media is challenging. Fully Implicit Method (FIM) is widely used in reservoir simulation for solving nonlinear algebraic systems. Previous studies showed that nonlinearities of flow and transport problems could exhibit large degrees of locality across timesteps and nonlinear iterations. Nonlinear domain decomposition (NDD) is an attractive class of methods for achieving localization and resolving spatially unbalanced nonlinearities. However, NDD is not robust as iterative solvers, because the outer iterations are essentially fixed-point type.We design a solution framework to accelerate the outer-loop convergence of NDD. We first apply a nonlinear acceleration (NA) technique to the fixed-point iterations, for correcting the boundary conditions of subdomains. Because flow problems are parabolic and exhibit global behaviors, long-range information is essential to capture main features of the flow field. We incorporate a preconditioning step based on CPR-AMG before each timestep, to provide better initial solutions. Additionally, smoother iterations can be taken to improve the boundary conditions during the NDD process.We evaluate the NDD methods using heterogeneous multi-phase models. The nonlinearities associated with the flow, transport and the coupling are locally resolved through the NDD iterations. Results demonstrate that the basic NDD solver is afflicted with severe nonlinear difficulties. By comparison, the accelerated NDD solver greatly improves the outer convergence performance. Moreover, the new solver can effectively exploit locality on the Newton level, for both the flow and transport problems.
Detail
Gas Kinetic Schemes for Solving the Magnetohydrodynamic Equations with Pressure Anisotropy
Materials Research Express ( IF 2.025 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.jcp.2023.112311
In many astrophysical plasmas, the Coulomb collision is insufficient to maintain an isotropic temperature, and the system is driven to the anisotropic regime. In this case, magnetohydrodynamic (MHD) models with anisotropic pressure are needed to describe such a plasma system. To solve the anisotropic MHD equation numerically, we develop a robust Gas-Kinetic flux scheme for non-linear MHD flows. Using anisotropic velocity distribution functions, the numerical flux functions are derived for updating the macroscopic plasma variables. The schemes is suitable for finite-volume solvers which utilize a conservative form of the mass, momentum and total energy equations, and can be easily applied to multi-fluid problems and extended to more generalized double polytropic plasma systems. Test results show that the numerical scheme is very robust and performs well for both linear wave and non-linear MHD problems.
Detail
Why Fourier mode analysis in time is different when studying Schwarz Waveform Relaxation
Materials Research Express ( IF 2.025 ) Pub Date: 2023-06-27 , DOI: 10.1016/j.jcp.2023.112316
Schwarz waveform relaxation methods are Schwarz methods applied to evolution problems. Like for steady problems, they are based on an overlapping domain decomposition of the spatial domain, and an iteration which only requires subdomain solutions, now in space-time, to get better and better approximations of the global, monodomain solution. Fourier analysis has been used to study the convergence of both Schwarz and Schwarz waveform relaxation methods. We show here that their convergence is however quite different: for steady problems of diffusive type, Schwarz methods converge linearly, which is also well predicted by Fourier analysis. For a time dependent heat equation however, the Schwarz waveform relaxation algorithm first has a rapid convergence phase, followed by a slow down, and eventually convergence increases again to become superlinear, none of which is predicted by classical Fourier analysis. Introducing a new Fourier analysis combined with kernel estimates, we can explain this behavior for the heat equation. We then generalize our approach to the case of advection reaction diffusion problems. We illustrate all our results with numerical experiments.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.30 21 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc04.manuscriptcentral.com/mrx-iop